3,3-difluoro-4-methylpiperidine-4-carboxylic acid hydrochloride
Overview
Description
“3,3-difluoro-4-methylpiperidine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C7H12ClF2NO2 . It contains a piperidine ring, which is a common structure in many pharmaceuticals .
Molecular Structure Analysis
The compound contains a piperidine ring, which is a six-membered ring with one nitrogen atom. The presence of two fluorine atoms at the 3-position and a methyl group at the 4-position of the piperidine ring could significantly influence the compound’s reactivity and properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-withdrawing fluorine atoms and the electron-donating methyl group. The carboxylic acid group could participate in typical acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the carboxylic acid group would likely make it polar and capable of forming hydrogen bonds .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-4-methylpiperidine-4-carboxylic acid hydrochloride involves the reaction of 3,3-difluoro-4-methylpiperidine with chloroacetic acid followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3,3-difluoro-4-methylpiperidine", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3,3-difluoro-4-methylpiperidine in ethanol.", "Step 2: Add chloroacetic acid to the solution and stir at room temperature for 24 hours.", "Step 3: Add sodium hydroxide to the reaction mixture and stir for 1 hour.", "Step 4: Acidify the mixture with hydrochloric acid to pH 2-3.", "Step 5: Extract the product with ethyl acetate.", "Step 6: Dry the organic layer with anhydrous sodium sulfate.", "Step 7: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 8: Purify the product by recrystallization from ethanol to obtain 3,3-difluoro-4-methylpiperidine-4-carboxylic acid hydrochloride." ] } | |
CAS RN |
2639420-25-8 |
Molecular Formula |
C7H12ClF2NO2 |
Molecular Weight |
215.6 |
Purity |
95 |
Origin of Product |
United States |
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